Cas no 53846-63-2 (Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI))

• Product Name: Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI)
• CAS No: 53846-63-2
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 383440
• Update Time: 2024-03-01

Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-18-oic acid,6-(acetyloxy)-, (4b,6b)- (9CI)
• 1H-2,10a-Ethanophenanthrene,kaur-16-en-18-oic acid deriv.
• Stachysic acid
• CID 102239798
• Kaur-16-en-18-oic acid, 6-(acetyloxy)-, (4β,6β)- (9CI)

• Inchi： 1S/C22H32O4/c1-13-10-22-11-15(13)6-7-17(22)20(3)8-5-9-21(4,19(24)25)18(20)16(12-22)26-14(2)23/h15-18H,1,5-12H2,2-4H3,(H,24,25)/t15-,16-,17+,18+,20+,21+,22-/m1/s1
• InChI Key： XDEDGBSGSOJBIY-ZVLKMEQASA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@]23CC(=C)[C@H](CC[C@H]2[C@]2(C)CCC[C@@](C(=O)O)(C)[C@H]21)C3

Computed Properties

• Exact Mass: 360.23
• Monoisotopic Mass: 360.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 475.1±45.0 °C(Predicted)
• pka: 4.47±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids